![molecular formula C14H9Br3O3 B1218678 Thelepin CAS No. 52498-93-8](/img/structure/B1218678.png)
Thelepin
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Overview
Description
Thelepin is a member of benzofurans.
Scientific Research Applications
Synthesis and Origin
- Thelepin was first synthesized from thelephenol using oxidation methods involving brominated 2,4’-dihydroxydiarylmethanes. This synthesis was inspired by its natural origin from the marine annelid Thelepus setosus (Tsuge, Watanabe, & Kanemasa, 1984).
Application in DNA Aptamers
- This compound analogs have potential applications in the development of DNA aptamers. Research shows that introducing unique structures like mini-hairpin DNA into unnatural-base DNA aptamers can enhance their stability and effectiveness, potentially making them suitable as drug candidates targeting specific proteins (Matsunaga et al., 2015).
Antifungal Activity
- This compound, due to its structural similarity with griseofulvin, an antimicrobial agent, exhibits antifungal activity. This was discovered upon its isolation from Thelepus setosus, alongside other compounds like isovaleramide and thelephenol (Higa & Scheuer, 1975).
Enhancement of Pyrrole-Imidazole Polyamides
- Modifications in pyrrole-imidazole (Py-Im) polyamides, a class of DNA-binding compounds, have shown potential for increased biological activity. This compound-related research contributes to this field by exploring structural modifications to increase the effectiveness of these compounds in cellular environments (Meier, Montgomery, & Dervan, 2012).
Role in Genetic Expression Regulation
- Studies related to this compound have contributed to the understanding of gene expression regulation through interactions with DNA. This involves researching molecules like pyrrole-imidazole polyamides and their ability to modulate gene expression by interacting with specific DNA sequences (Wu, Wang, Fang, & Su, 2018).
Potential in Cancer Treatment
- Research has indicated that compounds like chalepin, which share similarities with this compound, have the potential to induce apoptosis in cancer cells, like breast cancer cells (MCF7). This suggests a possible avenue for this compound or its analogs in cancer treatment (Fakai, Abd Malek, & Karsani, 2019).
Properties
52498-93-8 | |
Molecular Formula |
C14H9Br3O3 |
Molecular Weight |
464.93 g/mol |
IUPAC Name |
2',6',7-tribromo-5-(hydroxymethyl)spiro[3H-1-benzofuran-2,4'-cyclohexa-2,5-diene]-1'-one |
InChI |
InChI=1S/C14H9Br3O3/c15-9-2-7(6-18)1-8-3-14(20-13(8)9)4-10(16)12(19)11(17)5-14/h1-2,4-5,18H,3,6H2 |
InChI Key |
LNKWAVLAOSVMOE-UHFFFAOYSA-N |
SMILES |
C1C2=C(C(=CC(=C2)CO)Br)OC13C=C(C(=O)C(=C3)Br)Br |
Canonical SMILES |
C1C2=C(C(=CC(=C2)CO)Br)OC13C=C(C(=O)C(=C3)Br)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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